Cas no 22533-16-0 (Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1))

Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1) structure
22533-16-0 structure
Product Name:Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1)
CAS No:22533-16-0
MF:C28H16BF12Na
MW:614.208260536194
CID:277606
PubChem ID:138398623
Update Time:2025-04-19

Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1) Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1)
    • Na{B(C6H4-(3)-CF3)4}
    • Na[B(m-C6H4(CF3))4]
    • sodium;tetrakis[3-(trifluoromethyl)phenyl]boranuide
    • DTXSID00945184
    • JGXHADYICBZELE-UHFFFAOYSA-N
    • 22533-16-0
    • Sodium tetrakis[3-(trifluoromethyl)phenyl]borate(1-)
    • Borate(1-), tetrakis[3-(trifluoroMethyl)phenyl]-,sodiuM (1:1)
    • Inchi: 1S/C28H16BF12.Na/c30-25(31,32)17-5-1-9-21(13-17)29(22-10-2-6-18(14-22)26(33,34)35,23-11-3-7-19(15-23)27(36,37)38)24-12-4-8-20(16-24)28(39,40)41;/h1-16H;/q-1;+1
    • InChI Key: JGXHADYICBZELE-UHFFFAOYSA-N
    • SMILES: [Na+].FC(C1=CC=CC([B-](C2C=CC=C(C(F)(F)F)C=2)(C2C=CC=C(C(F)(F)F)C=2)C2C=CC=C(C(F)(F)F)C=2)=C1)(F)F

Computed Properties

  • Exact Mass: 614.10500
  • Monoisotopic Mass: 614.1051129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 0
  • Complexity: 725
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0.00000
  • LogP: 8.29110
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